Cas no 1522976-44-8 (2-1-(aminomethyl)cyclopentyl-4-fluorophenol)

• Product Name: 2-1-(aminomethyl)cyclopentyl-4-fluorophenol
• CAS No: 1522976-44-8
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6422348
• PubChem ID: 82612123
• Update Time: 2025-05-30

2-1-(aminomethyl)cyclopentyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclopentyl-4-fluorophenol
• EN300-1819650
• 1522976-44-8
• 2-[1-(aminomethyl)cyclopentyl]-4-fluorophenol

• Inchi： 1S/C12H16FNO/c13-9-3-4-11(15)10(7-9)12(8-14)5-1-2-6-12/h3-4,7,15H,1-2,5-6,8,14H2
• InChI Key： WNPCOTKCTWKZND-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CN)CCCC1)O

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)cyclopentyl-4-fluorophenol

Professional Introduction to Compound with CAS No. 1522976-44-8 and Product Name: 2-1-(aminomethyl)cyclopentyl-4-fluorophenol

2-1-(aminomethyl)cyclopentyl-4-fluorophenol, identified by its CAS number 1522976-44-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of both an amine and a fluorine substituent, contribute to its unique chemical and pharmacological properties.

The amine moiety in 2-1-(aminomethyl)cyclopentyl-4-fluorophenol serves as a crucial pharmacophore, enabling interactions with various biological targets. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which are essential for the binding affinity and specificity of drug molecules. In recent years, there has been growing interest in designing molecules with functionalized amines for their role in modulating enzyme activity and receptor binding. The cyclopentyl group attached to the amine further enhances the three-dimensional structure of the compound, influencing its solubility and metabolic stability.

The fluorine atom at the 4-position of the phenol ring is another key feature that contributes to the pharmacological profile of 2-1-(aminomethyl)cyclopentyl-4-fluorophenol. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. Studies have shown that fluorinated aromatic compounds often exhibit improved bioavailability and prolonged half-life in vivo. The presence of fluorine in this molecule may also influence its electronic properties, affecting its interaction with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-1-(aminomethyl)cyclopentyl-4-fluorophenol and its potential biological targets. These computational methods allow researchers to predict binding affinities, optimize molecular structures, and identify lead compounds for further development. For instance, molecular dynamics simulations have been used to study the conformational flexibility of this compound and its binding mode to target proteins. Such studies provide valuable insights into the design of more effective derivatives with enhanced pharmacological activity.

In vitro studies have demonstrated the potential of 2-1-(aminomethyl)cyclopentyl-4-fluorophenol as a candidate for further exploration in therapeutic applications. Research has focused on its interaction with various enzymes and receptors relevant to human health. For example, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are implicated in various diseases including cancer. Additionally, its ability to modulate neurotransmitter receptors has been investigated for potential applications in neurological disorders.

The synthesis of 2-1-(aminomethyl)cyclopentyl-4-fluorophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The use of fluorinated precursors has also been explored to introduce the fluorine atom at the desired position with high selectivity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-1-(aminomethyl)cyclopentyl-4-fluorophenol are expected to play a significant role in drug discovery efforts. The combination of structural features such as the amine and fluorine substituents makes this molecule a versatile scaffold for designing novel therapeutic agents with improved efficacy and safety profiles.

The development of new pharmaceuticals is a complex process that involves extensive testing in preclinical models before human trials can begin. However, compounds like 2-1-(aminomethyl)cyclopentyl-4-fluorophenol provide valuable starting points for researchers due to their unique chemical properties and potential biological activity. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can modulate these processes effectively.

In conclusion, 2-1-(aminomethyl)cyclopentyl-4-fluorophenol (CAS No. 1522976-44-8) represents an exciting area of research with significant potential for advancing therapeutic treatments across multiple disease areas. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a promising candidate for further exploration in drug development.